Cas no 1805549-63-6 (3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-methanol)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-methanol
• CAS No: 1805549-63-6
• MF: C₈H₇ClF₂INO
• MW: 333.5015604496
• CID: 4894231
• Update Time: 2025-06-08

3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-methanol

• Inchi： 1S/C8H7ClF2INO/c9-2-4-1-5(3-14)8(12)13-6(4)7(10)11/h1,7,14H,2-3H2
• InChI Key： ARRQACHYSHLGTL-UHFFFAOYSA-N
• SMILES： IC1=C(CO)C=C(CCl)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-methanol

Introduction to 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-methanol (CAS No. 1805549-63-6)

3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-methanol (CAS No. 1805549-63-6) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound features a pyridine core with multiple substituents, including a chloromethyl group, a difluoromethyl group, and an iodine atom, which collectively endow it with unique chemical and biological properties.

The chloromethyl group is known for its reactivity and can be readily functionalized through various chemical transformations, such as nucleophilic substitution reactions. This makes 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-methanol an excellent starting material for the synthesis of more complex molecules. The difluoromethyl group, on the other hand, introduces fluorine atoms into the molecule, which can significantly influence its pharmacokinetic properties, such as metabolic stability and bioavailability. The presence of the iodine atom provides a handle for further derivatization through cross-coupling reactions, such as Suzuki-Miyaura coupling or Sonogashira coupling.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-methanol has shown promise in this regard due to its ability to modulate various biological processes. For instance, studies have demonstrated that compounds derived from this scaffold can exhibit potent anti-inflammatory and anti-cancer activities. One notable example is the use of this compound as a precursor for the synthesis of selective inhibitors of kinases, which are key enzymes involved in signal transduction pathways.

The pyridine core of 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-methanol is particularly advantageous because it can form strong hydrogen bonds with biological targets, enhancing the binding affinity and selectivity of the resulting molecules. This property has been exploited in the design of small molecule inhibitors that target specific protein-protein interactions (PPIs), which are often challenging to modulate using traditional drug discovery approaches.

Moreover, the iodine atom in 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-methanol can be used as a radiolabeling site for imaging applications. Radiolabeled derivatives of this compound have been employed in positron emission tomography (PET) studies to visualize and quantify the distribution of these molecules in vivo. This has provided valuable insights into their pharmacokinetics and biodistribution, which are crucial parameters for optimizing their therapeutic potential.

In addition to its applications in medicinal chemistry, 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-methanol has also found use in chemical biology research. The ability to introduce this compound into living systems and observe its effects on cellular processes has led to new discoveries in areas such as cell signaling and gene regulation. For example, studies have shown that derivatives of this compound can modulate the activity of transcription factors and other regulatory proteins, providing new tools for understanding complex biological networks.

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-methanol typically involves a multi-step process that begins with the preparation of a substituted pyridine intermediate. Key steps include the introduction of the chloromethyl group via electrophilic substitution, the addition of the difluoromethyl group through radical fluorination or other methods, and the final iodination step to introduce the iodine atom. Recent advancements in synthetic methodologies have made these transformations more efficient and scalable, facilitating the production of this compound on both laboratory and industrial scales.

From a safety perspective, it is important to handle 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-methanol with care due to its reactivity and potential for forming reactive intermediates during chemical transformations. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) and proper ventilation systems.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-methanol (CAS No. 1805549-63-6) is a highly functionalized compound with significant potential in medicinal chemistry and chemical biology research. Its unique combination of substituents makes it an attractive starting material for the synthesis of novel therapeutic agents and imaging probes. Ongoing research continues to uncover new applications for this versatile molecule, further solidifying its importance in modern drug discovery and development efforts.